Cas no 1805010-30-3 (2,3-Difluoro-4-(difluoromethyl)pyridine-5-acetic acid)

• Product Name: 2,3-Difluoro-4-(difluoromethyl)pyridine-5-acetic acid
• CAS No: 1805010-30-3
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• CID: 4849432
• Update Time: 2025-05-19

2,3-Difluoro-4-(difluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-4-(difluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C8H5F4NO2/c9-6-5(7(10)11)3(1-4(14)15)2-13-8(6)12/h2,7H,1H2,(H,14,15)
• InChI Key： IASGDDJPSSZOSV-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(N=CC=1CC(=O)O)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2

Additional information on 2,3-Difluoro-4-(difluoromethyl)pyridine-5-acetic acid

Professional Introduction to 2,3-Difluoro-4-(difluoromethyl)pyridine-5-acetic Acid (CAS No. 1805010-30-3)

2,3-Difluoro-4-(difluoromethyl)pyridine-5-acetic acid, identified by the CAS number 1805010-30-3, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound exhibits a unique structural framework characterized by the presence of two fluorine atoms at the 2 and 3 positions of the pyridine ring, along with a difluoromethyl group at the 4 position and an acetic acid moiety at the 5 position. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The significance of fluorine-containing compounds in medicinal chemistry cannot be overstated. Fluorine atoms introduce a range of desirable properties, including enhanced metabolic stability, improved binding affinity to biological targets, and increased lipophilicity. These attributes have led to the incorporation of fluorinated moieties into numerous successful drugs on the market. In particular, 2,3-Difluoro-4-(difluoromethyl)pyridine-5-acetic acid represents a sophisticated example of how fluorination can be strategically employed to optimize pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between fluorinated pyridines and biological targets. Studies have demonstrated that the electron-withdrawing nature of fluorine atoms can modulate the electronic properties of the pyridine ring, thereby influencing its binding interactions with enzymes and receptors. For instance, computational studies on analogs of 2,3-Difluoro-4-(difluoromethyl)pyridine-5-acetic acid have revealed that fluorination at specific positions can enhance binding affinity to certain therapeutic targets by improving hydrogen bonding networks and hydrophobic interactions.

In addition to its potential as a building block for drug candidates, 2,3-Difluoro-4-(difluoromethyl)pyridine-5-acetic acid has been explored in various chemical transformations that highlight its versatility. Researchers have utilized this compound as a precursor in the synthesis of more complex heterocyclic structures, demonstrating its utility in constructing intricate molecular frameworks. The presence of both fluoro and acetic acid functional groups provides multiple handles for further chemical manipulation, enabling the development of novel derivatives with tailored properties.

The pharmaceutical industry has shown particular interest in fluorinated pyridines due to their role as key structural elements in bioactive molecules. For example, several marketed drugs contain pyridine scaffolds modified with fluorine atoms, which contribute to their efficacy and selectivity. The compound 2,3-Difluoro-4-(difluoromethyl)pyridine-5-acetic acid, with its unique combination of fluorinated substituents, aligns well with this trend and offers a rich scaffold for medicinal chemists to explore.

Recent experimental studies have begun to uncover the biological activity of derivatives related to 2,3-Difluoro-4-(difluoromethyl)pyridine-5-acetic acid. These investigations have focused on evaluating their potential as inhibitors or modulators of various enzymes and receptors implicated in human diseases. Preliminary results suggest that certain analogs exhibit promising pharmacological activity in vitro, warranting further investigation into their therapeutic potential.

The synthesis of 2,3-Difluoro-4-(difluoromethyl)pyridine-5-acetic acid presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorine atoms requires careful consideration to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and electrochemical fluorination techniques, have been employed to achieve these objectives. These approaches not only enhance efficiency but also provide access to novel synthetic routes that could be applied to other fluorinated heterocycles.

The growing interest in fluorinated compounds has also spurred innovation in analytical techniques for their characterization. Modern spectroscopic methods, including high-resolution NMR spectroscopy and mass spectrometry, are essential for confirming the structure and purity of complex molecules like 2,3-Difluoro-4-(difluoromethyl)pyridine-5-acetic acid. Additionally, computational tools play a crucial role in predicting properties such as solubility, metabolic stability, and toxicological profiles, which are critical for assessing their suitability as drug candidates.

The future prospects for 2,3-Difluoro-4-(difluoromethyl)pyridine-5-acetic acid are promising given its unique structural features and potential applications in drug discovery. As research continues to uncover new biological targets and synthetic strategies, this compound is likely to remain a valuable asset in the pharmaceutical chemist's toolkit. Collaborative efforts between academia and industry will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.